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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)propan-2-one
CAS No.: 1969-72-8
Cat. No.: B177422
Get Quote
. J

CAS: 21618-12-0 | Formula: CoHaNOs | Synonyms:o-Nitrophenylacetone[1][2]

Part 1: Executive Safety Directive

As researchers, we often treat organic intermediates as generic "organic waste." However, 1-
(2-Nitrophenyl)propan-2-one requires a distinct disposal strategy due to the synergy between
its ketone functionality and the ortho-nitro group.[1][2] While not a high-explosive like TNT,
nitro-functionalized aromatics possess a high energy of decomposition.[2]

The Core Directive:
* NEVER mix this compound with strong oxidizers or reducing agents in the waste stream.
* NEVER dispose of via drain or evaporation.

o ALWAYS segregate into a dedicated "Nitrated Organics" or "High BTU" waste stream to
prevent uncontrolled exotherms in the consolidation drum.
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Part 2: Technical Hazard Profiling (Know Your
Chemistry)

Effective disposal relies on understanding the "Why" behind the hazards. This compound is an
intermediate, often used in indole synthesis (e.g., reductive cyclization). Its dual nature—
oxidizing potential (nitro group) and reducing potential (organic backbone)—makes it internally
energetic.

Physicochemical Data & Disposal Implications[3][4][5]
[6]1[7]

Property Value | Characteristic Disposal Implication

Requires leak-proof secondary
Physical State Yellow oil or low-melting solid containment; treat as liquid
waste for packaging.[1][2]

Likely classified as

Combustible rather than
Flash Point >110°C (Estimated) Flammable, but often

managed as D001 (Ignitable)

for incineration efficiency.[1][2]

Shock Sensitive Potential:
Low, but increases if
. ) ) ) dry/crystallized.[1][2]
Reactivity o-Nitro functionality ]
Incompatible: Strong bases
(enolization), Oxidizers,

Reducing agents.

Irritant (H315, H319); Harmful Must be incinerated to destroy

Toxicity ) ) o
(H302) biological activity.[1][2]

While often used for indole
synthesis, the phenylacetone
backbone suggests handling
with Chain of Custody
protocols to prevent diversion
scrutiny.[1][2]

Regulatory P2P Derivative Structure

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Part 3: Waste Characterization & Segregation Logic

The most common failure point in laboratory safety is improper waste consolidation. A
researcher might dump a nitrated ketone into a general "Organic Waste" carboy containing
trace peroxides or strong acids, leading to a runaway reaction.

The "Self-Validating" Segregation System

To ensure safety, you must categorize this waste stream correctly before it leaves your hood.
RCRA Waste Codes (US Context):
e D001 (Ignitable): If mixed with flammable solvents (Acetone/MeOH).

o D003 (Reactive):Only if the specific synthesis generated potentially explosive byproducts
(e.g., polynitrated impurities).

o Default: Non-Halogenated Organic Waste (High BTU).

Decision Matrix: Waste Stream Selection
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Start: 1-(2-Nitrophenyl)propan-2-one
(Pure or Reaction Mix)

Is the material pure/isolated?

Is it in a Reaction Mixture?

Are Oxidizers present?
(H202, KMnO4, Nitric Acid)

Yes (Solid/Oil)

CRITICAL ACTION:
Quench Oxidizers First!

After Neutralization

Does solvent contain Halogens?
(DCM, Chloroform?)

Stream B: Halogenated Organic Stream C: Non-Halogenated Organic Stream A: Solid Waste

(Segregated Carboy) (High BTU Incineration) (Pack in wide-mouth jar)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 1-(2-Nitrophenyl)propan-2-one waste streams to
prevent incompatible mixing.

Part 4: Step-by-Step Disposal Protocol

This protocol assumes you are working in a standard research laboratory equipped with a fume
hood and access to commercial waste disposal services (e.g., Veolia, Clean Harbors,
Triumvirate).

Phase 1: Preparation & Quenching

» Context: If the material is part of a reaction mixture (e.g., nitration of phenylacetone), ensure
all reagents are quenched.

e Action: If acidic, neutralize to pH 6—8 using Sodium Bicarbonate (NaHCOs).

o Why: Acidic nitrated compounds are less stable. Neutralization prevents degradation during
storage.

Phase 2: Packaging

o Select Container: Use a high-density polyethylene (HDPE) or amber glass container. Avoid
metal cans if the mixture is acidic.

e Labeling:

o Chemical Name: Write fully: "1-(2-Nitrophenyl)propan-2-one" (Do not use abbreviations
like "Nitro-P2P").

o Hazards: Check "Toxic" and "lrritant."[3]

o Constituents: If in solution, list the solvent % (e.g., "Acetone 90%, 1-(2-
Nitrophenyl)propan-2-one 10%").

e Secondary Containment: Place the waste bottle in a secondary tray immediately.

Phase 3: The Hand-Off (Pickup)
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Do not treat this chemical in-house (e.g., via chemical destruction) unless you are a waste

specialist. The safest route is incineration at a permitted facility.

Disposal Workflow Diagram:

Benchtop:
Material Identification

Immed. upon generation

Tagging:
Complete Hazardous Waste Label
(List all constituents)

Within 24h

Storage:
Satellite Accumulation Area
(Away from Oxidizers)

Final Fate:
High Temp Incineration

EHS/Vendor Pickup

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle for laboratory disposal.

Part 5: Emergency Procedures (Spills)

If 1-(2-Nitrophenyl)propan-2-one is spilled outside the fume hood:

o Evacuate & Ventilate: The vapor is a respiratory irritant. Clear the immediate area.

o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

o Absorb: Use an inert absorbent (Vermiculite or clay-based Kkitty litter). Do not use paper

towels (combustible organic + nitro compound = fire risk).

o Clean: Scoop absorbed material into a wide-mouth jar. Wipe surface with a mild detergent

solution.

o Dispose: Label the jar as "Hazardous Waste: Debris contaminated with 1-(2-

Nitrophenyl)propan-2-one."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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